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Compound of Interest

Compound Name: 9-Aminononanoic acid

Cat. No.: B073249

For Immediate Reference: Treat 9-Aminononanoic acid as a chemical waste product. Do not
dispose of it down the drain or in regular trash. Adherence to your institution's specific chemical
hygiene plan is mandatory.

This guide provides essential safety and logistical information for the proper disposal of 9-
Aminononanoic acid, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on general laboratory safety protocols and
specific hazard information for 9-Aminononanoic acid.

Hazard and Safety Information

Proper handling and disposal of 9-Aminononanoic acid are dictated by its inherent chemical
properties and associated hazards. The following table summarizes key safety data.
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Hazard
Classification

GHS Code

Precautionary o
Description
Statement

Skin Irritation

H315

Causes skin irritation.
Wash hands
thoroughly after
handling. Wear

protective gloves and
P264, P280,

P302+P352,
P332+P317,
P362+P364

clothing. If on skin,
wash with plenty of
water. If irritation
occurs, seek medical
attention. Take off
contaminated clothing
and wash before

reuse.[1]

Serious Eye Irritation

H319

Causes serious eye
irritation. Wear eye
protection. If in eyes,
rinse cautiously with

water for several
P280,

P305+P351+P338,
P337+P317

minutes. Remove
contact lenses, if
present and easy to
do. Continue rinsing. If
eye irritation persists,
seek medical

attention.[1]

Aquatic Toxicity
(Potential)

H412

P273, P501 While not explicitly
classified for 9-
Aminononanoic acid
in all found SDSs,
related compounds
like nonanoic acid are
harmful to aquatic life
with long-lasting

effects.[2] Therefore, it
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is prudent to avoid
release to the
environment and
dispose of
contents/container to
an approved waste

disposal plant.

Experimental Protocols: Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.
Small Spill (Solid):

o Restrict Access: Keep unnecessary personnel away from the spill area.

» Ventilation: Ensure the area is well-ventilated.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat. For larger spills or in poorly ventilated areas, respiratory protection
may be necessary.[3]

o Containment: Carefully sweep up the solid material. Avoid generating dust.[3]

o Collection: Place the spilled material into a suitable, clearly labeled, and closed container for
chemical waste disposal.

o Decontamination: Clean the spill area with a suitable solvent or detergent and water. Collect
the cleaning materials and any contaminated absorbent pads for disposal as hazardous
waste.

* Reporting: Report the spill to your laboratory supervisor or Environmental Health & Safety
(EHS) department.

Large Spill: For large spills, evacuate the area and contact your institution's EHS department or
emergency response team immediately.
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Disposal Workflow

The proper disposal of 9-Aminononanoic acid follows a structured workflow to ensure safety
and regulatory compliance. The diagram below illustrates the decision-making process and
procedural steps for its disposal.
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Start: Unused or Waste
9-Aminononanoic Acid

l

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select a Compatible,
Leak-Proof Waste Container

Label Container:
'Hazardous Waste',
'9-Aminononanoic Acid',
Accumulation Start Date

Preparation (& Collection

¥

Transfer Waste into
Labeled Container

'

Keep Container Securely Closed
(Except when adding waste)

Store in a Designated
Satellite Accumulation Area (SAA)

Segregate from
Incompatible Materials
(e.g., strong oxidizing agents)

Accumulatidn & Storage

¥

Monitor Waste Level
(Do not exceed 90% full)

'

Arrange for Pickup by
Institutional EHS or
Licensed Waste Contractor

End: Proper Disposal

Final Disposal

Caption: Disposal workflow for 9-Aminononanoic acid.

Figure 1. Disposal Workflow for 9-Aminononanoic Acid

Click to download full resolution via product page
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Step-by-Step Disposal Procedure

Personal Protective Equipment (PPE): Before handling 9-Aminononanoic acid waste,
equip yourself with the necessary PPE, including chemical-resistant gloves, safety goggles,
and a lab coat.

Waste Container Selection:

o Choose a container that is in good condition, leak-proof, and chemically compatible with 9-
Aminononanoic acid. High-density polyethylene (HDPE) containers are generally
suitable.

o The container must have a secure screw-top cap or other means of being tightly closed.
Labeling:
o Affix a "Hazardous Waste" label to the container before adding any waste.

o Clearly write the full chemical name, "9-Aminononanoic Acid," on the label. Do not use
abbreviations or chemical formulas.

o Indicate the accumulation start date (the date the first amount of waste is added to the
container).

Waste Collection:

o Carefully transfer the waste 9-Aminononanoic acid (solid or in solution) into the labeled
hazardous waste container.

o Avoid mixing 9-Aminononanoic acid with other incompatible waste streams. It should be
segregated from strong oxidizing agents.

o Keep the waste container securely closed at all times, except when you are actively
adding waste.

Storage:
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o Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory, near the point of generation.

o Ensure the storage area is well-ventilated and away from heat or ignition sources.

o Utilize secondary containment, such as a tray, to capture any potential leaks.

» Disposal Request:

o Monitor the amount of waste in the container. Do not fill it beyond 90% capacity to allow
for expansion.

o Once the container is full or is approaching the institutional time limit for storage in an
SAA, arrange for a waste pickup through your institution's Environmental Health & Safety
(EHS) department or designated hazardous waste contractor.

o Empty Container Disposal:

o If a container held pure 9-Aminononanoic acid, it must be triple-rinsed with a suitable
solvent.

o The first rinsate must be collected and disposed of as hazardous waste.
o Subsequent rinsates may also need to be collected, depending on local regulations.

o After thorough rinsing and drying, deface or remove the original labels before disposing of
the empty container in the appropriate solid waste stream (e.g., glass or plastic recycling).

Disclaimer: This information is intended as a guide and should be supplemented by the specific
policies and procedures of your institution. Always consult your Safety Data Sheet (SDS) and
your institution's Chemical Hygiene Plan and Environmental Health & Safety (EHS) department
for detailed and compliant disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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